6-Fluorophthalazin-1(2H)-one

• IUPAC Name: 6-fluoro-2H-phthalazin-1-one
• InChI: InChI=1S/C8H5FN2O/c9-6-1-2-7-5(3-6)4-10-11-8(7)12/h1-4H,(H,11,12)
• InChI Key: OHOASKMOTVHBHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C=NNC2=O
• Molecular Formula: C8H5FN2O
• DSSTOX Substance ID: DTXSID901308955
• Molecular Weight: 164.14 g/mol
• CAS RN: 23928-51-0

Description

6-Fluorophthalazin-1(2H)-one, also known as 6-FPH, is a heterocyclic compound that has been widely studied due to its potential applications in scientific research. 6-FPH is a fluorinated analogue of phthalazin-1-one and has unique properties that make it a promising candidate for use in various research applications, such as drug discovery, drug delivery, and medical imaging.

Scientific Research Applications

Inhibition of Bruton's Tyrosine Kinase (Btk)

6-Fluorophthalazin-1(2H)-one derivatives have been identified as potential inhibitors of Bruton’s Tyrosine Kinase (Btk), which plays a crucial role in the development and functioning of B cells. Inhibition of Btk activity is a promising strategy for treating diseases mediated by Btk, such as inflammation, immunological disorders, and cancer (Abdel-Magid, 2013).

Practical Alternative Synthesis Methods

Advancements in the synthesis of fluorine-containing compounds, including 6-fluorophthalazin-1(2H)-one derivatives, have been developed. These new methods address scale-up challenges and provide more practical and efficient alternatives for producing such compounds (Zhu Zhijian et al., 2007).

Potential Inhibitors for HIV-1 Activity

Novel fluorine-substituted compounds, including derivatives of 6-fluorophthalazin-1(2H)-one, have shown potential as inhibitors of HIV-1 activity. These compounds have been evaluated for their effectiveness in inhibiting the virus, presenting new avenues in HIV-1 treatment research (Abdel-Rahman et al., 2014).

Applications in Herbicidal Activity

Compounds derived from 6-fluorophthalazin-1(2H)-one have been studied for their herbicidal activity. These compounds inhibit protoporphyrinogen oxidase, a key enzyme in plant metabolism, demonstrating potential as effective herbicides (Huang et al., 2005).

D-Amino Acid Oxidase Inhibition

Derivatives of 6-fluorophthalazin-1(2H)-one have been identified as inhibitors of D-amino acid oxidase (DAAO), an enzyme involved in neurotransmitter regulation. These inhibitors could have implications in the treatment of neurological disorders (Hin et al., 2016).

Polymer Science and Materials Engineering

Novel copolymers containing 6-fluorophthalazin-1(2H)-one units have been developed, showcasing improved solubility and excellent thermal properties. These materials are promising for various applications in engineering and technology (Zong et al., 2014).

Mechanism of Action

Target of Action

The primary target of 6-Fluorophthalazin-1(2H)-one is the RET (c-RET) protein . This protein plays a crucial role in cell growth and differentiation, particularly in the nervous system .

Mode of Action

6-Fluorophthalazin-1(2H)-one acts as a highly efficient and selective inhibitor of the RET protein . It binds to the RET protein, inhibiting its activity and thereby preventing the downstream signaling cascade that regulates cell proliferation .

Biochemical Pathways

The inhibition of the RET protein affects several biochemical pathways. The most significant of these is the mitogen-activated protein kinase (MAPK) pathway , which is involved in cell growth and differentiation . By inhibiting the RET protein, 6-Fluorophthalazin-1(2H)-one disrupts this pathway, leading to a decrease in cell proliferation .

Result of Action

The primary result of 6-Fluorophthalazin-1(2H)-one’s action is the inhibition of cell proliferation . By selectively inhibiting the RET protein, it disrupts the signaling pathways that regulate cell growth and differentiation . This makes it a potential therapeutic agent for conditions characterized by abnormal cell proliferation, such as cancer .

Action Environment

The action of 6-Fluorophthalazin-1(2H)-one can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s stability and efficacy . Additionally, the presence of other compounds or drugs could potentially interact with 6-Fluorophthalazin-1(2H)-one, altering its effectiveness .